Cas no 1704444-56-3 (4-Amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-Amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1704444-56-3
• MF: C₈H₁₁ClN₄O
• MW: 214.652139902115
• CID: 5691406
• PubChem ID: 145709397
• Update Time: 2025-05-24

4-Amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1704444-56-3
• EN300-1106627
• 4-Amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-1-(3-chloro-2-methyl-2-propen-1-yl)-

• Inchi： 1S/C8H11ClN4O/c1-5(2-9)3-13-4-6(10)7(12-13)8(11)14/h2,4H,3,10H2,1H3,(H2,11,14)/b5-2+
• InChI Key： HMNHZWVDBXDUEG-GORDUTHDSA-N
• SMILES： Cl/C=C(\C)/CN1C=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 214.0621387g/mol
• Monoisotopic Mass: 214.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.9Ų

Additional information on 4-Amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxamide

4-Amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxamide (CAS No. 1704444-56-3)

The compound 4-Amino-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-pyrazole-3-carboxamide, identified by the CAS registry number CAS No. 1704444-56, is a chemically synthesized organic compound with a complex structure that has garnered significant attention in recent scientific research. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The substituents on the pyrazole ring include an amino group at position 4 and a carboxamide group at position 3. Additionally, the compound features a chlorinated alkene group attached to position 1 of the pyrazole ring. This unique combination of functional groups contributes to the compound's chemical reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the compound's stability, solubility, and reactivity under various conditions. For instance, researchers have explored the influence of substituents on the electronic properties of the pyrazole ring, which plays a crucial role in determining the compound's interaction with biological targets.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead molecule for drug development due to its ability to modulate key biological pathways. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development.

Moreover, this compound has been explored in agrochemical research for its pesticidal properties. The presence of chlorine in the molecule enhances its stability and bioactivity, making it a potential candidate for controlling various agricultural pests. Researchers have conducted field trials to assess its efficacy against insects and pathogens while ensuring minimal environmental impact.

Another area of interest is its application in materials science. The pyrazole derivative has been studied for its potential use in organic electronics due to its conjugated π-system and ability to participate in charge transfer processes. This property makes it a candidate for applications in organic light-emitting diodes (OLEDs) and other electronic devices.

Recent advancements in computational chemistry have also contributed to understanding the behavior of this compound at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological molecules. These computational studies complement experimental findings and aid in optimizing the compound's properties for specific applications.

In conclusion, 4-Amino-1-(3-chloro-2-methylprop-2-en-yl)-1H-pyrazole-3-carboxamide (CAS No. 170444456) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it is likely to find new applications that benefit various industries while adhering to environmental and safety standards.